Cas no 126452-01-5 (6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel-)
![6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel- structure](https://www.kuujia.com/scimg/cas/126452-01-5x300.png)
126452-01-5 structure
Product Name:6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel-
CAS No:126452-01-5
Molecular Formula:C11H14N4O3
Molecular Weight:250.25386
CID:203229
PubChem ID:135409392
6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel- Properties
Names and Identifiers
-
- 6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel-
- 9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-3H-purin-6-one
- (+-)bis(HOCH2)Cyclobut-H
- 126452-01-5
- 6H-Purin-6-one, 9-[2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, (1a,2b,3a)-(1)-
- SCHEMBL8537379
- (+/-)-Cyclobut-H
- 9-[2,3-Bis(hydroxymethyl)cyclobutyl]-9H-purin-6-ol
- (+/-)-9-[(1.beta.,2.alpha.,3.beta.)-2,3-bis(hydroxymethyl)-1-cyclobutyl]hypoxanthine
- DTXSID10925553
- 6H-Purin-6-one, 9-(2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro-, (1alpha,2beta,3alpha)-(1)-
- (+/-)bis(HOCH2)Cyclobut-H
- (+-)-Cyclobut-H
- (+-)-9-((1beta,2alpha,3beta)-2,3-bis(hydroxymethyl)-1-cyclobutyl)hypoxanthine
- 9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1H-purin-6-one
-
- InChIKey: YPVODBLNEFGBHJ-BWZBUEFSSA-N
- Inchi: InChI=1S/C11H14N4O3/c16-2-6-1-8(7(6)3-17)15-5-14-9-10(15)12-4-13-11(9)18/h4-8,16-17H,1-3H2,(H,12,13,18)/t6-,7-,8-/m1/s1
- SMILES: OC[C@H]1C[C@@H](N2C=NC3C(N=CNC2=3)=O)[C@@H]1CO
Computed Properties
- Exact Mass: 250.10672
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 250.107
- Heavy Atom Count: 18
- Complexity: 375
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1.3
- Topological Polar Surface Area: 99.7Ų
Experimental Properties
- PSA: 99.74
- Refractive Index: 1.818
- Boiling Point: 608.1°Cat760mmHg
- Flash Point: 321.6°C
- Density: 1.77
6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel- Related Literature
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Jung Woo Leem,Jae Su Yu RSC Adv., 2015,5, 60804-60813
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Cristina Gonçalves Magalhães,Berta Rolla Nunes,Maria Bertília Oss Giacomelli,José Bento Borba da Silva J. Anal. At. Spectrom., 2003,18, 787-789
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Fagr A. Shehata,Amer S. El-Kalliny,Mohamed S. Attia,Tarek A. Gad-Allah RSC Adv., 2023,13, 23421-23430
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Ying Li,Shiqi Yin,Yuchen Du,Hui Zhang,Jiawang Chen,Zihan Wang,Shaotian Wang,Qinggang Qin,Min Zhou Nanoscale, 2022,14, 16797-16805
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M. Kolek,F. Otteny,C. Mück-Lichtenfeld,C. Einholz,J. Becking,E. Schleicher,P. Bieker Energy Environ. Sci., 2017,10, 2334-2341
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Bo Zheng,Zheng Luo,Yan Deng,Qiao Zhang,Lingyan Gao,Shengyi Dong Chem. Commun., 2019,55, 782-785
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S. Frykstrand,J. Forsgren,O. Cheung,P. Zhang,J. Hong,M. Strømme,N. Ferraz RSC Adv., 2016,6, 52810-52816
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Serge Zhuiykov Catal. Sci. Technol., 2019,9, 5651-5659
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Santhanam Sekar,N. Chandrasekaran,Amitava Mukherjee,Thotapalli P. Sastry J. Mater. Chem. B, 2015,3, 3032-3043
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10. Contents list
126452-01-5 (6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel-) Related Products
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